molecular formula C20H18FN5O3S B2382304 N-(4-amino-2-((2-(benzylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide CAS No. 872597-25-6

N-(4-amino-2-((2-(benzylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

Cat. No. B2382304
CAS RN: 872597-25-6
M. Wt: 427.45
InChI Key: AYTWMNHMZOPPFD-UHFFFAOYSA-N
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Description

This compound is a complex organic molecule that contains several functional groups, including an amino group, a thioether group, a pyrimidine ring, and a fluorobenzamide group . These functional groups could potentially confer a variety of chemical and biological properties to the molecule.


Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name and would involve a pyrimidine ring substituted with various groups . Detailed structural analysis would require experimental techniques such as X-ray crystallography or NMR spectroscopy .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amino groups might participate in acid-base reactions, the thioether group could undergo oxidation, and the pyrimidine ring might undergo electrophilic substitution .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like the amino group and the fluorobenzamide group could affect its solubility in different solvents .

Scientific Research Applications

Anticancer Activity

The 2-aminothiazole scaffold, present in our compound, has shown promise as an anticancer agent. Studies reveal that derivatives of 2-aminothiazoles exhibit cytotoxic effects against cancer cells. Specifically, this compound may interfere with cancer cell proliferation, induce apoptosis, or inhibit tumor growth. Researchers are actively investigating its potential as a targeted therapy for various cancers.

Combination Therapies

Given its multifaceted properties, our compound could synergize with existing drugs. Researchers explore combination therapies where it enhances the efficacy of standard treatments. Whether in cancer chemotherapy, antimicrobial regimens, or anti-inflammatory protocols, this compound’s unique profile warrants further investigation.

Future Directions

The study of novel pyrimidine derivatives is an active area of research, with potential applications in medicinal chemistry and drug discovery . Further studies could explore the synthesis, characterization, and biological activity of this compound and related structures.

properties

IUPAC Name

N-[4-amino-2-[2-(benzylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-2-fluorobenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18FN5O3S/c21-14-9-5-4-8-13(14)18(28)24-16-17(22)25-20(26-19(16)29)30-11-15(27)23-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,23,27)(H,24,28)(H3,22,25,26,29)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AYTWMNHMZOPPFD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CC=C3F)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18FN5O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-amino-2-((2-(benzylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

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